ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate

• IUPAC Name: ethyl 2-butyl-4-[(5,6-dichloropyridine-3-carbonyl)amino]-1H-imidazole-5-carboxylate
• InChI: InChI=1S/C16H18Cl2N4O3/c1-3-5-6-11-20-12(16(24)25-4-2)14(21-11)22-15(23)9-7-10(17)13(18)19-8-9/h7-8H,3-6H2,1-2H3,(H,20,21)(H,22,23)
• InChI Key: MRARTQVFTGOWTI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC(=C(N1)C(=O)OCC)NC(=O)C2=CC(=C(N=C2)Cl)Cl
• Molecular Formula: C16H18Cl2N4O3
• Molecular Weight: 385.2 g/mol

Description

Ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate, also known as EBCI, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EBCI belongs to the class of imidazole-based compounds and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate is not fully understood. However, it has been suggested that ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate exerts its therapeutic effects by interacting with various cellular targets, including enzymes and receptors. ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate has been found to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory mediators. Additionally, ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate has been found to modulate the activity of various receptors, including the NMDA receptor and the GABA receptor.
Biochemical and Physiological Effects:
ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate has been found to modulate the activity of various neurotransmitters, including glutamate and GABA. ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate in lab experiments is its high potency and specificity. ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate has been found to exhibit potent anti-inflammatory and anti-cancer effects at low concentrations. Additionally, ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate has been shown to have a high degree of selectivity, meaning that it can target specific cellular pathways without affecting other cellular processes. However, one of the limitations of using ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate. One potential direction is to investigate the potential of ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate as a therapeutic agent for neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to elucidate the mechanism of action of ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate and to identify its cellular targets. Finally, future studies could focus on developing more efficient synthesis methods for ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate and improving its solubility in aqueous solutions.

Synthesis Methods

The synthesis of ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate is a complex process that involves several steps. The first step involves the preparation of 5,6-dichloropyridine-3-carboxylic acid, which is then converted to its corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 2-butyl-1H-imidazole-5-carboxylic acid ethyl ester in the presence of a base to obtain ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate.

Scientific Research Applications

Ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate has also been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. Additionally, ethyl 2-butyl-4-(5,6-dichloropyridine-3-amido)-1H-imidazole-5-carboxylate has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease.